5,6-Bis(4-fluorophenyl)-3-(methylsulfanyl)-1,2,4-triazine

• CAS No.: 59663-52-4
• Molecular Formula: C16H11F2N3S
• Molecular Weight: 315.3 g/mol
• IUPAC Name: 5,6-bis(4-fluorophenyl)-3-methylsulfanyl-1,2,4-triazine
• InChI: InChI=1S/C16H11F2N3S/c1-22-16-19-14(10-2-6-12(17)7-3-10)15(20-21-16)11-4-8-13(18)9-5-11/h2-9H,1H3
• InChI Key: DYJFHYAIPUDNQK-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC(=C(N=N1)C2=CC=C(C=C2)F)C3=CC=C(C=C3)F

Description

5,6-Bis(4-fluorophenyl)-3-(methylsulfanyl)-1,2,4-triazine is a useful research compound. Its molecular formula is C16H11F2N3S and its molecular weight is 315.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-Mercapto-5,6-bis(4-fluorophenyl)-1,2,4-triazine, 16.6 g. (0.05 mole), was reacted with 7 g. (0.05 mole) of methyl iodide in 75 ml. of ethanol containing 2 g. (0.05 mole) of sodium hydroxide by the method of Example 4(B). The yield was 13.2 g. of 3-methylthio-5,6-bis(4-fluorophenyl)-1,2,4-triazine, mp about 132°-135°C., after crystallization from ethanol.